4-cyano-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-cyano-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C16H12N4O3S/c17-10-12-3-5-13(6-4-12)24(21,22)20-11-14-16(19-8-7-18-14)15-2-1-9-23-15/h1-9,20H,11H2
• InChI Key: CRAAXOSIGXORME-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC=CN=C2CNS(=O)(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C16H12N4O3S
• Molecular Weight: 340.4 g/mol

Description

4-cyano-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties, including its ability to interact with specific receptors in the body, which makes it a valuable tool for studying various biological processes.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has shown that certain benzenesulfonamide derivatives exhibit promising antimicrobial and antifungal activities. For instance, compounds with benzenesulfonamide moieties have been synthesized and evaluated for their in vitro antibacterial activity against pathogenic bacterial strains and antifungal activity against fungal strains. Such activities suggest potential applications in developing new antimicrobial agents for treating infections (Hassan, 2013).

Cancer Research

Several studies have focused on the cytotoxic activities of benzenesulfonamide derivatives, indicating their potential in cancer research. Some derivatives have shown selective cytotoxicity against human lung cancer cell lines and liver cancer cell lines, suggesting their utility in designing novel anticancer agents. The research highlights the role of benzenesulfonamide derivatives in developing treatments targeting specific cancer types (Gul et al., 2016; Ghorab et al., 2017).

Enzyme Inhibition

The inhibition of carbonic anhydrase (CA) is another significant area where benzenesulfonamide derivatives have been extensively studied. These compounds have shown strong inhibitory effects on human cytosolic isoforms hCA I and II, indicating potential applications in treating conditions like glaucoma, epilepsy, and certain types of edema by modulating enzyme activity (Gul et al., 2016).

Chemical Synthesis and Drug Design

Benzenesulfonamide derivatives have been utilized as key intermediates in the synthesis of various heterocyclic compounds of synthetic and biological importance. Their versatile chemical structure allows for the development of novel compounds with potential bioactivities, highlighting their importance in drug design and discovery processes (Hashem et al., 2007).